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Compound of Interest

Compound Name: 1-Pyrenebutylamine

Cat. No.: B013852

This guide provides comprehensive safety and handling protocols for 1-Pyrenebutylamine
(CAS: 205488-15-9), a fluorescent probe and chemical intermediate frequently utilized in
biomedical research and drug development.[1][2] Given its specific hazard profile, adherence
to rigorous safety procedures is paramount to ensure personnel safety and environmental
protection. This document is intended for researchers, laboratory technicians, and drug
development professionals who handle this compound.

Section 1: Core Hazard Identification and GHS
Classification

1-Pyrenebutylamine is classified as hazardous under the Globally Harmonized System
(GHS).[3] Understanding these classifications is the foundation for implementing appropriate
safety measures. The primary risks associated with this compound are acute oral toxicity,
severe eye damage, and significant environmental toxicity.[3]

Table 1: GHS Classification for 1-Pyrenebutylamine
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Hazard Class Hazard Statement GHS Code Signal Word
o Harmful if
Acute Toxicity, Oral H302 Danger
swallowed

) Causes serious eye
Serious Eye Damage H318 Danger
damage

) Very toxic to aquatic
Acute Aquatic Hazard i H400 Danger
ife

) ] Very toxic to aquatic
Chronic Aquatic ] ] )
life with long lasting H410 Danger
Hazard
effects

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[3]

The "Danger” signal word underscores the severity of these hazards. The H318 classification is
particularly critical, as it indicates a risk of irreversible eye damage upon contact, necessitating
stringent eye protection protocols. The H400 and H410 classifications demand meticulous

containment to prevent environmental release.[3]

Section 2: The Hierarchy of Controls: A Systematic
Approach to Safety

To mitigate the risks associated with 1-Pyrenebutylamine, a systematic approach based on
the hierarchy of controls must be implemented. This framework prioritizes the most effective
control measures down to the least. Personal Protective Equipment (PPE), while essential, is
considered the last line of defense.
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ASSESS THE SPILL

(Is it safe to handle? Is anyone injured?)

SECURE THE AREA
- Alert others
- Restrict access
4 Most Effective ) l
Elimination
(Not Feasible: Compound is required) DON APPROPRIATE PPE

- Goggles & Face Shield
- Gloves (double pair)
- Lab Coat/Apron
- Respirator (if powder)

Substitution

(Difficult due to unique properties)

J

Implement These Controls

CONTAIN THE SPILL
- Cover with absorbent material
- Prevent entry into drains

More Hffective

Engineering Controls
- Certified Chemical Fume Hood

- Ventilated Enclosure for Weighing Al

- Carefully sweep solid or absorb liquid
- Place in a sealed waste container

Follow These Procedures

~

Less Effective

DECONTAMINATE AREA

Administrative Controls - Wipe spill area with appropriate solvent/detergent

- Standard Operating Procedures (SOPs)

- Designated Work Areas
- Mandatory Training

-

"/
DISPOSE OF WASTE
Wear as Final Barrier - Label container as hazardous
- Follow institutional guidelines

Least Effective (Last Line of Defense)

Personal Protective Equipment (PPE)

(See Section 3 for details)

REPORT THE INCIDENT
- Inform Lab Supervisor and EHS

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a 1-Pyrenebutylamine spill.
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Specific Emergency Procedures:

o Eye Contact: This is a medical emergency due to the H318 hazard. Immediately flush the
eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding
the eyelids open. [4][5]Seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the medical personnel.

o Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with
soap and water for at least 15 minutes. [5]Seek medical attention if irritation develops.

 Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.
Call a poison control center or seek immediate medical attention. [6]* Inhalation: Move the
affected person to fresh air. If they experience difficulty breathing, administer oxygen and
seek immediate medical attention. [4]* Fire: Use a fire extinguisher appropriate for chemical
fires (dry chemical, COz, or foam). [7]Personnel should only attempt to extinguish very small
fires if trained to do so; otherwise, evacuate the area and activate the fire alarm. [4]Wear a
self-contained breathing apparatus (SCBA) when fighting chemical fires. [8]

Section 6: Disposal Considerations

Due to its high aquatic toxicity (H400, H410), 1-Pyrenebutylamine and any materials
contaminated with it must not be released into the environment. [3][8]

o Waste Categorization: All waste containing this compound, including contaminated labware,
gloves, and absorbent materials, must be classified as hazardous chemical waste.

» Containment: Collect waste in clearly labeled, sealed containers that are compatible with the
waste material.

» Disposal Route: Disposal must be handled through the institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor. Adhere strictly to
all local, state, and federal regulations.

Section 7: Compound Data Summary

Table 3: Physicochemical Properties of 1-Pyrenebutylamine
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Property Value Source

IUPAC Name 4-pyren-1-ylbutan-1-amine = PubChem [3]
CAS Number 205488-15-9 LGC Standards [9]
Molecular Formula C20H19N PubChem [3]
Molecular Weight 273.37 g/mol LGC Standards [9]
Appearance Off-white to yellow solid LookChem [1]
Melting Point 50-60°C LookChem [1]

| Storage | -20°C Freezer | LGC Standards [9]|
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pyrenebutylamine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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